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Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165

Technical Support Center: Dehydration of
Magnesium Chloride Hexahydrate

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working on the
dehydration of magnesium chloride hexahydrate (MgClz-6H20) while avoiding the formation
of magnesium oxide (MgO) and other hydrolysis byproducts.

Troubleshooting Guide

This guide addresses common issues encountered during the dehydration of magnesium
chloride hexahydrate.
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Problem

Possible Cause(s)

Recommended Solution(s)

Final product is contaminated
with magnesium oxide (MgO)
or magnesium hydroxychloride
(MgOHCI).

1. Hydrolysis due to direct
heating in air: Simple heating
of MgClz-6H20 leads to
hydrolysis, especially at higher
temperatures.[1][2][3] 2.
Insufficient HCI atmosphere:
The partial pressure of water
vapor exceeds that of
hydrogen chloride (HCI),
promoting the formation of
oxides and hydroxychlorides.
[4][5] 3. Heating rate is too
high: Rapid heating can lead to
localized high temperatures
and increased water vapor
concentration, favoring

hydrolysis.[6]

1. Utilize a controlled
atmosphere: Perform the
dehydration in a stream of dry
hydrogen chloride (HCI) gas to
suppress hydrolysis reactions.
[1][7][8] 2. Optimize HCI flow:
Ensure a sufficient and
continuous flow of dry HCI gas
to maintain a low patrtial
pressure of water. 3. Employ a
staged heating process:
Gradually increase the
temperature in stages to
control the rate of water

removal.

The dehydration process is

very slow.

1. Low process temperature:
Insufficient temperature will
slow down the dehydration
kinetics. 2. Inadequate gas
flow: Poor circulation of the
inert or reactive gas can hinder

the removal of water vapor.

1. Follow a temperature
program: Refer to the
recommended temperature
stages for dehydration (see
Experimental Protocols
section). 2. Ensure proper gas
distribution: Use a well-
designed reactor, such as a
fluidized bed, to ensure
uniform heating and efficient

gas-solid contact.[9]
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] Strict temperature control:
Incongruent melting of ]
] ] Adhere to a precise, staged
hydrates: Magnesium chloride )
) heating protocol. For example,
] ) hexahydrate and its lower o )
The material melts during the initial dehydration to
) hydrates can melt
dehydration. ) ) MgClz-4H20 should be
incongruently if heated too )
] conducted below the melting
quickly or to the wrong

point of the hexahydrate
temperature.[3][4][10]

(~117°C).[11]

o ) ) Precise stoichiometry:
Incorrect stoichiometric ratios:
] ) Carefully control the molar
In methods using reagents like )
ratios of reactants. For

Formation of unwanted ammonium chloride or organic
) ] ) example, at least a 1:1 molar
byproducts when using amine hydrochlorides, ) ) )
_ _ _ ratio of organic amine
alternative methods. incorrect molar ratios can lead

) ) hydrochloride to magnesium
to incomplete reaction and o ]
) N chloride is required for double-
impurities.[1] N
salt decomposition.[1]

Frequently Asked Questions (FAQS)

Q1: Why can't | simply heat magnesium chloride hexahydrate in an oven to get anhydrous
magnesium chloride?

Al: Direct heating of magnesium chloride hexahydrate in air or an inert atmosphere leads to
hydrolysis, a reaction with the water of crystallization. This forms undesirable byproducts such
as magnesium hydroxychloride (MgOHCI) and magnesium oxide (MgO), and also releases
corrosive hydrogen chloride (HCI) gas.[1][2][12] The final product will be a mixture of these
compounds rather than pure anhydrous magnesium chloride.

Q2: What is the purpose of using a hydrogen chloride (HCI) gas stream during dehydration?

A2: A stream of dry HCI gas is used to suppress the hydrolysis reactions.[5][13][14] According
to Le Chatelier's principle, increasing the concentration of a product (HCI) in the reversible
hydrolysis reactions (e.g., MgClz(s) + H20(g) = MgOHCI(s) + HCI(g)) will shift the equilibrium
to the left, favoring the formation of magnesium chloride and water vapor. This prevents the
formation of magnesium hydroxychloride and magnesium oxide.[9]
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Q3: What are the key temperature stages for the dehydration of MgClz:6H20 in an HCI
atmosphere?

A3: The dehydration of magnesium chloride hexahydrate is a multi-step process. While
precise temperatures can vary based on the specific setup and heating rates, a general
guideline for the stepwise dehydration is as follows:

Step 1: Formation of MgClz2-4H20 at approximately 69°C.[2]

Step 2: Formation of MgCl2-2H20 at around 129°C.[2]

Step 3: Formation of MgClz2-H20 at approximately 167°C.[2]

Step 4: Formation of anhydrous MgClz at temperatures above 235°C.

It is crucial to control the heating rate and ensure a sufficient HCI atmosphere, especially during
the removal of the last two water molecules, which is when hydrolysis is most likely to occur.
[15][16]

Q4: Are there any alternative methods to the HCI process for preparing anhydrous MgCl2?

A4: Yes, several alternative methods have been developed to avoid the use of large quantities
of corrosive HCI gas. These include:

o Ammonium Carnallite Decomposition: This method involves the formation of a double salt,
ammonium carnallite (NH4Cl-MgCl2-6H20). This compound is heated in stages to first drive
off water and then sublime the ammonium chloride, leaving behind anhydrous magnesium
chloride.[1][17][18]

e Organic Amine Hydrochloride Method: This process uses organic amine hydrochlorides,
such as pyridine hydrochloride, which form stable double salts with magnesium chloride.
These double salts can be dehydrated without decomposition. The organic amine
hydrochloride also has the advantage of being able to chlorinate any magnesium oxide
impurities that may be present.[1]

o Ammoniation Method: This technique involves the reaction of partially dehydrated
magnesium chloride with ammonia to form magnesium chloride hexammoniate
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(MgCl2-6NHs). This intermediate can then be thermally decomposed to yield anhydrous
magnesium chloride.[15][19]

Q5: What type of equipment is typically used for this dehydration process on a lab or pilot
scale?

A5: A common piece of equipment for this process is a fluidized bed reactor.[9] This type of
reactor allows for excellent gas-solid contact, uniform temperature distribution, and efficient
removal of water vapor, all of which are critical for preventing hydrolysis and achieving a pure
anhydrous product. For smaller, lab-scale experiments, a tube furnace with a controlled gas
flow can also be used.

Experimental Protocols

Method 1: Dehydration in a Hydrogen Chloride
Atmosphere

This protocol describes a typical procedure for dehydrating magnesium chloride hexahydrate
using a stream of dry hydrogen chloride gas in a tube furnace.

Materials:

 Magnesium chloride hexahydrate (MgClz:6H20)
e Dry hydrogen chloride (HCI) gas

e Inert gas (e.g., dry nitrogen or argon)

Equipment:

Tube furnace with temperature controller

Quartz or suitable corrosion-resistant reaction tube

Gas flow meters

Drying train for the inert gas

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.researchgate.net/publication/250344710_Preparation_of_Anhydrous_Magnesium_Chloride_from_MgCl26H2O_II_Thermal_Decomposition_Mechanism_of_the_Intermediate_Product
https://www.quora.com/How-do-we-obtain-anhydrous-MgCl2-from-MgCl2-xH2O
https://www.researchgate.net/profile/Kamal-Adham/publication/346014587_MAGNESIUM_CHLORIDE_DEHYDRATION_USING_THE_FLUIDIZED_BED_TECHNOLOGY/links/5fb5f35e299bf104cf5acc43/MAGNESIUM-CHLORIDE-DEHYDRATION-USING-THE-FLUIDIZED-BED-TECHNOLOGY.pdf
https://www.benchchem.com/product/b146165?utm_src=pdf-body
https://www.benchchem.com/product/b146165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Scrubber system for the exhaust gas (to neutralize excess HCI)

Procedure:

Place a known quantity of MgClz:6H20 in a combustion boat and position it in the center of
the reaction tube.

Assemble the apparatus, ensuring all connections are gas-tight.

Purge the system with a dry inert gas (e.g., nitrogen) for 15-20 minutes to remove any air
and moisture.

While maintaining a slow flow of the inert gas, begin heating the furnace according to a
staged temperature program. A slow heating rate (e.g., 1-5 °C/min) is recommended.

Introduce a controlled flow of dry HCI gas into the reaction tube. The flow rate should be
sufficient to maintain a positive pressure of HCI.

Follow a stepwise heating program:
o Hold the temperature at ~120-130°C to convert the hexahydrate to the dihydrate.
o Gradually increase the temperature to ~180-200°C.

o Further increase the temperature to above 250°C to obtain the monohydrate and
subsequently the anhydrous salt.

o Afinal heating step at a higher temperature (e.g., 400°C) can be employed to ensure
complete dehydration.[20]

Once the final temperature is reached and held for a sufficient duration (e.g., 1-2 hours),
switch off the HCI gas flow and continue with a flow of dry inert gas while the furnace cools
down to room temperature.

Once cooled, the anhydrous MgClz can be safely removed and stored in a desiccator.

Method 2: Ammonium Carnallite Decomposition
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This protocol outlines the preparation of anhydrous magnesium chloride via the formation and
decomposition of ammonium carnallite.

Materials:

 Magnesium chloride hexahydrate (MgClz:6H20)

o Ammonium chloride (NH4Cl)

Equipment:

Beaker

Hot plate with magnetic stirrer

Furnace with temperature controller

Crucible

Procedure:

Prepare a saturated solution of MgCl> and NH4Cl in a 1:1 molar ratio by dissolving the salts
in a minimal amount of distilled water with gentle heating and stirring.

» Allow the solution to cool and crystallize to form ammonium carnallite (NH4CI-MgCl2-6H20).

« Filter the crystals and dry them.

e Place the ammonium carnallite crystals in a crucible and heat them in a furnace in two main
stages:

o Dehydration Stage: Heat the crystals to a temperature range of 150-250°C to drive off the
water of crystallization.

o Decomposition Stage: Increase the temperature to above 350-450°C to sublime the
ammonium chloride (NH4Cl), leaving behind anhydrous MgClz.[1]
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» Allow the furnace to cool to room temperature before removing the anhydrous MgClz

product.

Quantitative Data Summary
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Method Profile (°C)
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Dehydration Pathways of MgCl2-6H20
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MgCl2:6H20 MgCl2-4H20 MgCl2-2H20

Hydrolysis MgClz2-H20 = Anhydrous MgClz
1

Click to download full resolution via product page

Caption: Stepwise dehydration of MgClz-6H20 and potential for hydrolysis.

Experimental Workflow: Dehydration in HCI Atmosphere
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Purge with Inert Gas
(N2 or Ar)

:

Heat to ~130°C
in HCl/Inert Gas Flow

:

Increase Temperature to ~200°C

:

Increase Temperature to >250°C

'

Cool to Room Temperature
in Inert Gas Flow

End: Anhydrous MgClz
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Dehydrate Magnesium Chloride - 911Metallurgist [911metallurgist.com]
2. researchgate.net [researchgate.net]

3. Kinetic analysis of thermal dehydration and hydrolysis of MgCI2-6H20 by DTA and TG |
Semantic Scholar [semanticscholar.org]

4. researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b146165?utm_src=pdf-body-img
https://www.benchchem.com/product/b146165?utm_src=pdf-custom-synthesis
https://www.911metallurgist.com/blog/how-to-dehydrate-magnesium-chloride/
https://www.researchgate.net/publication/269485668_Thermal_Decomposition_Mechanism_of_MgCl26H2O
https://www.semanticscholar.org/paper/Kinetic-analysis-of-thermal-dehydration-and-of-by-Kirsh-Yariv/a184c21ed16be5af64c046dccc6da630981db7a3
https://www.semanticscholar.org/paper/Kinetic-analysis-of-thermal-dehydration-and-of-by-Kirsh-Yariv/a184c21ed16be5af64c046dccc6da630981db7a3
https://www.researchgate.net/figure/Phase-diagram-of-the-system-MgCl-2-H-2-O-schematic_fig2_290889991
https://www.researchgate.net/figure/apor-pressures-of-H-2-O-and-HCl-over-the-magnesium-chloride-hydrates-The-dehydration-of_fig3_290889991
https://www.researchgate.net/publication/344534569_Dehydration_kinetics_and_thermodynamics_of_magnesium_chloride_hexahydrate_for_thermal_energy_storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

7. Explain why hydrated magnesium chloride can not be dehydrated upon heating. [allen.in]

8. chemistry.stackexchange.com [chemistry.stackexchange.com]

9. researchgate.net [researchgate.net]
e 10. pubs.acs.org [pubs.acs.org]

e 11. US1835818A - Dehydration of magnesium chloride - Google Patents
[patents.google.com]

e 12. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]

e 13. Improving the Dehydration Technology of MgCI2-6H20 and KCI-MgCI2-6H20 | Semantic
Scholar [semanticscholar.org]

e 14. atlantis-press.com [atlantis-press.com]
e 15. researchgate.net [researchgate.net]

e 16. ADFT based equilibrium study on the hydrolysis and the dehydration reactions of MgCI2
hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]

e 17. researchgate.net [researchgate.net]
o 18. researchgate.net [researchgate.net]
e 19. quora.com [quora.com]

e 20. researchgate.net [researchgate.net]
e 21. Page loading... [guidechem.com]

e 22.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Dehydration of magnesium chloride hexahydrate
without forming magnesium oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146165#dehydration-of-magnesium-chloride-
hexahydrate-without-forming-magnesium-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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